Cas no 22912-25-0 (Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)-)

Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)- structure
22912-25-0 structure
Product Name:Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)-
CAS No:22912-25-0
MF:C11H18N2
MW:178.274022579193
CID:267056
PubChem ID:97013
Update Time:2025-04-19

Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)-
    • 1-pyrrolidin-1-ylcyclohexane-1-carbonitrile
    • 1-(1-Cyanocyclohexyl) pyrrolidine
    • 1-(1-Cyanocyclohexyl)-pyrrolidine
    • 1-pyrrolidin-1-yl-cyclohexanecarbonitrile
    • 1-pyrrolidinocyclohexanecarbonitrile
    • 2-pyrrolidin-1-ylcyclohexanecarbonitrile
    • BRN 1367051
    • Cyclohexanecarbonitrile, 1-pyrrolidino-
    • NSC96906
    • SureCN8510561
    • 22912-25-0
    • AKOS009985817
    • 1-(1-Pyrrolidinyl)cyclohexanecarbonitrile #
    • 65V9NIP0CL
    • 1-(1-Cyanocyclohexyl)pyrrolidine
    • NSC 96906
    • Cyclohexanecarbonitrile, 1-(1-pyrrolidinyl)-
    • 5-20-01-00358 (Beilstein Handbook Reference)
    • 1-(1-Pyrrolidinyl)cyclohexanecarbonitrile
    • UNII-65V9NIP0CL
    • BFONNRLSLNCPJF-UHFFFAOYSA-N
    • SCHEMBL8510561
    • NSC-96906
    • DTXSID10177459
    • Inchi: 1S/C11H18N2/c12-10-11(6-2-1-3-7-11)13-8-4-5-9-13/h1-9H2
    • InChI Key: BFONNRLSLNCPJF-UHFFFAOYSA-N
    • SMILES: N1(CCCC1)C1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 291.3°Cat760mmHg
  • Flash Point: 119.2°C
  • Refractive Index: 1.518
  • PSA: 27.03
  • LogP: 2.24658
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